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Compound of Interest

Compound Name: Carbenoxolone-d4

Cat. No.: B12422386 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of Carbenoxolone-d4, ensuring compliance with general laboratory safety

standards.

Immediate Safety and Handling Precautions:

Before beginning any disposal procedure, it is imperative to handle Carbenoxolone-d4 with

appropriate personal protective equipment (PPE). Based on safety data for the analogous

compound, Carbenoxolone sodium, this substance can cause skin and serious eye irritation.[1]

[2][3] It may also cause respiratory irritation.[1] Therefore, wearing protective gloves, and

eye/face protection is essential.[2] Work should be conducted in a well-ventilated area to avoid

inhalation of any dust or fumes.[1][4]

Step-by-Step Disposal Protocol
The following procedure is based on general best practices for laboratory chemical waste

disposal and should be adapted to comply with all applicable local, state, and federal

regulations.

Waste Identification and Segregation:

Treat all Carbenoxolone-d4 waste as hazardous chemical waste.
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Segregate Carbenoxolone-d4 waste from other laboratory waste streams to prevent

accidental reactions.[5][6] Incompatible materials to keep separate include strong oxidizing

agents.[7]

Containerization:

Use a dedicated, properly labeled hazardous waste container that is chemically

compatible with Carbenoxolone-d4.[5][6][8]

The container must be in good condition, with a secure, leak-proof closure.[5][6]

Label the container clearly with "Hazardous Waste" and the specific contents,

"Carbenoxolone-d4 waste."

Waste Collection:

Solid Waste: For solid Carbenoxolone-d4, carefully transfer the material into the

designated hazardous waste container. Avoid generating dust.

Contaminated Materials: Any materials that have come into contact with Carbenoxolone-
d4, such as gloves, weighing paper, and pipette tips, should be considered contaminated

and placed in the same hazardous waste container.

Solutions:

Do not empty solutions containing Carbenoxolone-d4 into drains, as it is very toxic to

aquatic life with long-lasting effects.[4]

Collect aqueous and solvent-based solutions in a separate, compatible, and clearly

labeled hazardous waste container.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.[5]

Follow institutional guidelines for the maximum allowable accumulation time for hazardous

waste.[6][9]
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Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Ensure all required documentation for waste generation and disposal is completed as per

institutional and regulatory requirements.[5]

Quantitative Data Summary
While specific quantitative disposal parameters for Carbenoxolone-d4 are not readily

available, the following table summarizes relevant hazard and regulatory information for the

parent compound, Carbenoxolone, which should be considered when handling the deuterated

form.
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Parameter Value/Information Source

Acute Toxicity (Oral LD50, rat) 2,450 mg/kg [2]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. H410:

Very toxic to aquatic life with

long lasting effects.

[1][2][4]

Precautionary Statements

P264: Wash skin thoroughly

after handling. P273: Avoid

release to the environment.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P501: Dispose

of contents/container to an

approved waste disposal plant.

[2][4]

Regulatory Framework
Resource Conservation and

Recovery Act (RCRA)
[5][6]

Experimental Workflow for Disposal
The logical flow for the proper disposal of Carbenoxolone-d4 is illustrated in the diagram

below. This workflow ensures that all safety and regulatory considerations are met at each

stage of the process.
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Carbenoxolone-d4 Disposal Workflow

Start: Carbenoxolone-d4 Waste Generation

Step 1: Don Personal
Protective Equipment (PPE)

(Gloves, Eye Protection)

Step 2: Segregate Waste
(Solid, Liquid, Contaminated Materials)

Step 3: Place in Labeled,
Compatible Hazardous Waste Container

Step 4: Store Securely
in Designated Area

Step 5: Complete
Waste Disposal Documentation

Step 6: Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Carbenoxolone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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